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Abstract
This application note details a robust and reproducible method for the quantitative analysis of

ethyl sulfate (EtS) in urine samples using a charged surface-C18 column. Ethyl sulfate is a

minor, non-oxidative metabolite of ethanol and serves as a biomarker for alcohol consumption.

[1][2][3] Due to its polar nature, retaining and separating EtS on traditional reversed-phase

columns can be challenging.[1][2] This method utilizes a charged surface-C18 column, which

enhances the retention of polar analytes like EtS, coupled with tandem mass spectrometry for

sensitive and selective detection.[1][2][4] The presented protocol, based on a simple "dilute and

shoot" sample preparation, demonstrates excellent linearity, reproducibility, and stable retention

times, making it suitable for high-throughput clinical research and forensic toxicology

applications.[2][4]

Introduction
Ethyl sulfate (EtS) is a direct metabolite of ethanol, formed by the conjugation of ethanol with

sulfate.[3] Along with ethyl glucuronide (EtG), it has emerged as a key biomarker for monitoring

alcohol consumption and abstinence, detectable in urine for up to 80 hours after intake.[1][2]

The high polarity of EtS presents a challenge for traditional reversed-phase liquid

chromatography (RPLC) methods using standard C18 columns, often resulting in poor

retention.[1][2]

Charged surface-C18 columns are a type of modified reversed-phase media that incorporate a

positive charge at the surface.[4][5][6] This positive charge interacts with anionic analytes like
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EtS, providing an additional retention mechanism beyond the hydrophobic interactions of the

C18 chains. This allows for improved retention and separation of polar compounds without the

need for ion-pairing agents, which can suppress mass spectrometry signals.[6]

This application note provides a detailed protocol for the separation and quantification of EtS

using an Agilent InfinityLab Poroshell 120 CS-C18 column and an LC/MS/MS system.[1][4]

Experimental
Instrumentation and Consumables

LC System: Agilent 1290 Infinity II LC or equivalent[4]

Mass Spectrometer: Agilent 6470 or Ultivo Triple Quadrupole LC/MS system with Agilent Jet

Stream technology[4]

Analytical Column: Agilent InfinityLab Poroshell 120 CS-C18, 2.1 × 50 mm, 2.7 µm[4]

Data Acquisition and Analysis Software: MassHunter Software Suite[4]

Reagents and Standards
Ethyl Sulfate (EtS) and Ethyl Glucuronide (EtG) analytical standards

Deuterated internal standards (d5-EtS and d5-EtG)

Formic acid, LC-MS grade

Water, LC-MS grade

Methanol, LC-MS grade

Blank urine matrix for calibrators and quality controls

Chromatographic Conditions
The following table summarizes the optimized chromatographic conditions for the separation of

EtS.
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Parameter Value

Analytical Column
Agilent InfinityLab Poroshell 120 CS-C18, 2.1 ×

50 mm, 2.7 µm[4]

Mobile Phase A 0.01% Formic Acid in Water[1][4]

Mobile Phase B Methanol[1]

Flow Rate 0.350 mL/min[1]

Column Temperature 40 °C[1]

Injection Volume 2 µL[1][4]

Needle Wash IPA:MeOH:ACN:Acetone (50:20:20:10)[1]

Autosampler Temp. 4 °C[1]

Gradient Program:

Time (min) %B

0.00 2

3.00 50

3.01 98

3.99 98

4.00 2

Mass Spectrometry Conditions
The following table outlines the mass spectrometer settings for the detection of EtS.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Ionization Mode Negative[1]

Drying Gas Temp. 200 °C[1]

Drying Gas Flow 12 L/min[1]

Multiple Reaction Monitoring (MRM)
Specific transitions for EtS and its internal

standard

Protocols
Standard and Sample Preparation

Stock Solutions: Prepare individual stock solutions of EtS and its deuterated internal

standard (d5-EtS) in methanol.[4]

Calibration Standards: Prepare a series of calibration standards by spiking blank urine with

the EtS stock solution to achieve the desired concentration range (e.g., 10 to 1,000 ng/mL).

[1][4]

Sample Preparation:

For each urine sample, calibrator, or quality control, pipette 10 µL into a sample vial.[4]

Add 490 µL of Mobile Phase A (0.01% formic acid in water) to achieve a 1:50 dilution.[4]

Add 10 µL of the internal standard solution.[4]

Cap the vials and vortex thoroughly.[4]

The samples are now ready for injection ("dilute and shoot").[4]

Experimental Workflow
The following diagram illustrates the overall experimental workflow from sample receipt to data

analysis.
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Caption: Experimental workflow for ethyl sulfate analysis.

Results and Discussion
Chromatography and Retention
The charged surface-C18 column provided excellent retention and peak shape for the highly

polar ethyl sulfate.[1][4] The combination of the C18 ligands and the charged surface allows for

a mixed-mode separation mechanism, enhancing the retention of anionic species like EtS.[7] In

a study using a 3-minute gradient, EtS was well-retained with a retention factor (k') of 3.5.[2]

The method demonstrated stable retention times over 800 injections, highlighting its

robustness for high-throughput analysis.[1][2][4]

Quantitative Performance
The method was validated for quantitative performance, and the results are summarized in the

table below.

Parameter Ethyl Sulfate (EtS) Performance

Calibration Range 10 - 1,000 ng/mL[1][4]

Linearity (R²) > 0.998[1]

Weighting 1/x[1]

The calibration curve for EtS showed excellent linearity across the specified concentration

range.[1][4] The method proved to be highly reproducible over a large number of injections,

indicating its suitability for routine analysis.[1][4]

Sample Preparation Optimization

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1228733?utm_src=pdf-body-img
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://m.youtube.com/watch?v=xoO_1mn-DT4
https://www.msacl.org/view_abstract/view_abstract_in_program.php?id=1861&event=2022
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.msacl.org/view_abstract/view_abstract_in_program.php?id=1861&event=2022
https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/ps_6470_ultivo_poroshell120_asms_2022_wp499_en_agilent_177975fd8e/ps-6470-ultivo-poroshell120-asms-2022-wp499-en-agilent.pdf
https://www.agilent.com/cs/library/applications/an-lcmsms-analysis-of-etg-and-ets-5994-4754en-agilent.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Different sample dilutions (1:10, 1:20, and 1:50) and injection volumes (0.5 to 20 µL) were

evaluated to determine the optimal conditions for peak shape and response.[1][4] A 1:50

dilution with a 2 µL injection volume was found to yield the best results, minimizing matrix

effects while providing sufficient sensitivity.[1][2][4]

Conclusion
This application note presents a validated LC-MS/MS method for the quantitative analysis of

ethyl sulfate in urine using a charged surface-C18 column. The key advantages of this method

include:

Enhanced Retention: The charged surface-C18 column effectively retains the polar EtS

analyte, providing good peak shape and resolution.[1][2][4]

Simple Sample Preparation: A straightforward "dilute and shoot" protocol minimizes sample

handling and potential for error.[1][4]

Robustness and Reproducibility: The method demonstrates excellent linearity and stable

performance over numerous injections.[1][2][4]

High Throughput: The short run time and simple sample preparation make this method ideal

for laboratories with high sample volumes.[2]

This protocol provides a reliable and efficient solution for researchers, scientists, and drug

development professionals involved in alcohol biomarker analysis.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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